Cas no 5626-70-0 (Acetic acid,2-hydroxy-2-(3-pyrrolidinylidene)-)

• Product Name: Acetic acid,2-hydroxy-2-(3-pyrrolidinylidene)-
• CAS No: 5626-70-0
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 381237
• PubChem ID: 641925
• Update Time: 2025-04-19

Acetic acid,2-hydroxy-2-(3-pyrrolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-hydroxy-2-(3-pyrrolidinylidene)-
• ethyl 6-acetyl-7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• 6-Acetyl-7-methyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 6-acetyl-7-methyl-, ethyl ester
• SR-01000440221-1
• SR-01000440221
• InChI=1/C12H13N3O3/c1-4-18-12(17)10-6-14-15-7(2)9(8(3)16)5-13-11(10)15/h5-6H,4H2,1-3H
• DTXSID70348966
• AKOS000612254
• BIM-0036953.P001
• 5626-70-0
• CBMicro_036999

• Inchi： 1S/C12H13N3O3/c1-4-18-12(17)10-6-14-15-7(2)9(8(3)16)5-13-11(10)15/h5-6H,4H2,1-3H3
• InChI Key： LJKIUSCSHZCQKB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=1N=CC(C(C)=O)=C2C)=O

Computed Properties

• Exact Mass: 247.09579
• Monoisotopic Mass: 247.095691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: 0.6

Experimental Properties

• Density: 1.31
• Refractive Index: 1.614
• PSA: 73.56